3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal

• Molecular Formula: C9H11BrOS
• Molecular Weight: 247.15 g/mol
• SMILES: CC(C)(CC1=C(C=CS1)Br)C=O
• InChI: InChI=1S/C9H11BrOS/c1-9(2,6-11)5-8-7(10)3-4-12-8/h3-4,6H,5H2,1-2H3
• InChIKey: CCSNWORSSUVPGV-UHFFFAOYSA-N

3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal: Baseline Overview

3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal (CAS 1935462-69-3, C9H11BrOS, MW 247.15) is a brominated thiophene derivative bearing an aldehyde functionality on a gem‑dimethyl substituted propanal side chain . The compound features a bromine atom at the 3‑position of the thiophene ring and a 2,2‑dimethylpropanal moiety attached at the 2‑position . It belongs to a family of regioisomeric 2,2‑dimethylpropanal‑substituted bromothiophenes that includes the 4‑bromo, 5‑bromo, and 2‑bromo‑3‑yl variants [1]. As a research‑grade aldehyde building block, it serves as a key intermediate in the synthesis of more complex heterocyclic scaffolds, particularly within medicinal chemistry programs targeting PDE1 inhibition [2].

▸ PDE1 inhibitor scaffold synthesis

▸ Pd-catalyzed cross-coupling building block

▸ Aldehyde-functionalized thiophene for condensation chemistry

▸ Gem-dimethyl shielding supports aldehyde stability screening

• [1] Kuujia. 3-(2-Bromothiophen-3-yl)-2,2-dimethylpropanal. CAS 1935015-37-4. Retrieved from https://www.kuujia.com View Source
• [2] Intra-Cellular Therapies, Inc. Organic Compounds. US Patent US-9073936-B2. Granted 2015-07-07. View Source

3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal: Regiochemical Specificity

Simple substitution within this structural class is precarious because regioisomers—3‑(4‑bromothiophen‑2‑yl), 3‑(5‑bromothiophen‑2‑yl), and 3‑(2‑bromothiophen‑3‑yl)—present identical molecular formulas (C9H11BrOS) and molecular weights (247.15 g/mol) [1] yet differ fundamentally in the placement of the bromine atom on the thiophene ring. This positional variation dictates the electronic environment of the ring, the reactivity of the bromine toward cross‑coupling or nucleophilic substitution, and the steric accessibility of the aldehyde group [2]. The 3‑bromo‑2‑yl substitution pattern of the target compound positions the bromine adjacent to the aldehyde‑bearing side chain, creating a unique steric and electronic profile that cannot be replicated by its 4‑bromo or 5‑bromo counterparts. Literature on 3‑bromothiophene reactivity confirms that substituent position critically influences both reaction rates and regioselectivity in downstream transformations [2]; thus, procuring the correct isomer is non‑negotiable for reproducible synthetic outcomes or structure‑activity relationship (SAR) studies.

Target

3-(3-bromothiophen-2-yl) isomer: bromine adjacent to side chain, unique steric/electronic profile

Substitutes

4-bromo, 5-bromo, or 2-bromo-3-yl isomers share identical MW but may shift cross-coupling reactivity and SAR outcomes

Identity

Only CAS 1935462-69-3 confirms 3-bromo-2-yl substitution; no analytical method resolves all four isomers

Risk

Regioisomer misassignment may alter synthetic route, cross-coupling outcome, or patent-defined scaffold match

• [1] Kuujia. 3-(2-Bromothiophen-3-yl)-2,2-dimethylpropanal. CAS 1935015-37-4. View Source
• [2] Gronowitz, S. et al. A facile preparation of 2- and 5-substituted 3-bromothiophenes. Tetrahedron 2001, 57, 2703–2710. DOI: 10.1016/S0040-4020(01)00130-2 View Source

3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal: Key Differentiation Evidence

CAS-Level Identity Distinguishes Co-eluting Regioisomers

3‑(3‑Bromothiophen‑2‑yl)‑2,2‑dimethylpropanal is one of at least four regioisomers that share the identical molecular formula C9H11BrOS and molecular weight 247.15 g/mol. The closest analogs include 3‑(4‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanal (CAS 1935112‑93‑8), 3‑(5‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanal (CAS 1934499‑13‑4), and 3‑(2‑bromothiophen‑3‑yl)‑2,2‑dimethylpropanal (CAS 1935015‑37‑4). Because these isomers possess identical monoisotopic mass (247.15 Da) and likely co‑elute under many chromatographic conditions, the only unequivocal identifier at the procurement stage is the CAS number—only CAS 1935462‑69‑3 guarantees the 3‑bromo‑2‑yl substitution pattern [1]. No quantitative analytical method has been reported that simultaneously resolves all four isomers; therefore, supplier‑certified regioisomeric purity documentation must be verified against the specific CAS before use.

Regioisomer identity

Class-level inference

Only CAS 1935462-69-3 guarantees 3-bromo-2-yl pattern; no published method resolves all four isomers

CAS verification is sole identity safeguard

No head-to-head analytical resolution data

Evidence Dimension	CAS‑level molecular identity and regioisomeric differentiation
Target Compound Data	CAS 1935462‑69‑3; Br at C3 of thiophene; side chain at C2
Comparator Or Baseline	CAS 1935112‑93‑8 (Br at C4); CAS 1934499‑13‑4 (Br at C5); CAS 1935015‑37‑4 (Br at C2, side chain at C3)
Quantified Difference	Regioisomeric identity confirmed solely by assigned CAS; no published chromatographic resolution data for all four isomers available.
Conditions	Standard compound identity verification at procurement; no head‑to‑head analytical resolution study located.

Why This Matters

The absence of any published analytical method for simultaneously resolving all four regioisomers makes correct CAS‑verified procurement the sole scientific safeguard against inadvertent isomer substitution in SAR or synthetic campaigns.

• [1] Kuujia. 3-(2-Bromothiophen-3-yl)-2,2-dimethylpropanal. CAS 1935015-37-4. View Source

Synthetic Accessibility: Bromine Position Dictates Route

The synthesis of 2‑substituted 3‑bromothiophenes proceeds through a distinct route: acetylenic ketones are cyclized to 3‑bromothiophenes, after which 2‑functionalization can be achieved selectively [1]. This contrasts with the preparation of 5‑substituted 3‑bromothiophenes, which generally involves electrophilic substitution at the 5‑position of pre‑formed 3‑bromothiophene, or 4‑bromo‑2‑substituted thiophenes, which stem from 3,4‑dibromothiophene precursors. The target compound’s 3‑bromo‑2‑(2,2‑dimethylpropanal) pattern is expected to arise via Claisen‑Schmidt condensation between 3‑bromothiophene‑2‑carboxaldehyde and isobutyraldehyde (2,2‑dimethylpropanal) , a route not accessible to the 4‑bromo or 5‑bromo isomers because the requisite carboxaldehyde precursors are either significantly more expensive or synthetically less accessible. While no published yield comparison for the specific compound versus its isomers was identified, the established synthetic precedence for 2‑substituted 3‑bromothiophenes provides a class‑level inference that the target substitution pattern is synthetically more straightforward than the 4‑bromo or 5‑bromo analogs.

Synthetic accessibility

Class-level inference

Accessible via Claisen-Schmidt from commercially available 3-bromothiophene-2-carboxaldehyde; other isomer precursors less available

Synthetic route practicality favors target isomer

Precursor purity data from vendor COA; no yield comparison available

Evidence Dimension	Synthetic route accessibility and precursor availability
Target Compound Data	Proposed via Claisen‑Schmidt of commercially available 3‑bromothiophene‑2‑carboxaldehyde (CAS 18791‑99‑4, reported purity ~97.9% by GC )
Comparator Or Baseline	4‑bromo isomer requires 4‑bromothiophene‑2‑carboxaldehyde (limited commercial availability); 5‑bromo isomer requires 5‑bromothiophene‑2‑carboxaldehyde; 2‑bromo‑3‑yl isomer requires 2‑bromothiophene‑3‑carboxaldehyde.
Quantified Difference	No yield data available; differentiation based on documented synthetic methodologies for 3‑bromothiophene regioisomers.
Conditions	Literature review of 3‑bromothiophene synthetic methods [1]; precursor purity data from vendor COA .

Why This Matters

The commercial availability of 3‑bromothiophene‑2‑carboxaldehyde at >97% purity provides a more reliable procurement pathway for the target compound compared to isomers whose precursors are either absent from major catalogs or prohibitively priced, directly influencing synthesis cost and lead time.

• [1] Gronowitz, S. et al. A facile preparation of 2- and 5-substituted 3-bromothiophenes. Tetrahedron 2001, 57, 2703–2710. View Source

Pd-Catalyzed Cross-Coupling Regioselectivity by Bromine Position

In Pd‑catalyzed cross‑coupling reactions, the position of the bromine substituent on the thiophene ring dictates both the rate of oxidative addition and the regiochemical outcome. For monosubstituted 3‑bromothiophenes, the 2‑position is electronically activated by the sulfur atom, making 2‑substituted 3‑bromothiophenes more reactive toward Pd(0) oxidative addition compared to their 4‑bromo or 5‑bromo counterparts [1]. Thus, 3‑(3‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanal, bearing the bromine at the 3‑position adjacent to a 2‑substituent, is expected to exhibit faster coupling kinetics than the corresponding 4‑bromo‑2‑yl or 5‑bromo‑2‑yl isomers. Although direct kinetic measurements comparing the title compound with its isomers have not been published, this positional reactivity trend is well established for 3‑bromothiophenes in general [1]. For applications requiring sequential or chemoselective cross‑coupling, the 3‑bromo‑2‑yl pattern offers a distinct reactivity window that cannot be replicated by isomers.

Cross-coupling reactivity

Class-level inference

3-bromo-2-substituted thiophene expected to exhibit faster Pd(0) oxidative addition than 4-bromo or 5-bromo isomers

Reactivity window distinct from other isomers

No direct kinetic data; based on general 3-bromothiophene reactivity

Evidence Dimension	Expected relative reactivity in Pd(0) oxidative addition
Target Compound Data	3‑Bromo‑2‑(2,2‑dimethylpropanal)‑thiophene; bromine adjacent to electron‑donating sulfur in the ring
Comparator Or Baseline	4‑Bromo‑2‑yl isomer (bromine at less activated position); 5‑bromo‑2‑yl isomer (bromine adjacent to sulfur but opposite side chain)
Quantified Difference	No experimental kinetic data for the specific compound available; class‑level inference from general 3‑bromothiophene reactivity studies.
Conditions	Pd(0)‑catalyzed cross‑coupling conditions (e.g., Suzuki, Heck) as described in the literature for 3‑bromothiophenes [1].

Why This Matters

The differential reactivity of regioisomeric bromothiophenes toward Pd‑catalyzed coupling directly impacts reaction optimization, yield, and chemoselectivity in multi‑step syntheses; choosing the wrong isomer can lead to failed couplings or undesired side products.

• [1] Gronowitz, S. The palladium catalyzed thienylation of allylic alcohols with 2- and 3-bromothiophenes and their derivatives. Scilit. (Review of Pd‑catalyzed reactivity of bromothiophene positional isomers). View Source

Gem-Dimethyl Effect: Enhanced Aldehyde Stability

The 2,2‑dimethyl substitution on the propanal side chain introduces a quaternary carbon center adjacent to the aldehyde, which is absent in the simpler 3‑(3‑bromothiophen‑2‑yl)propanal analog (hypothetical, no CAS located). This gem‑dimethyl group imposes steric shielding that retards nucleophilic attack at the carbonyl, reduces the rate of aldehyde oxidation to the corresponding carboxylic acid, and blocks enzymatic α‑oxidation pathways—all factors relevant to both synthetic handling and potential biological probe stability [1]. In contrast, a non‑gem‑dimethyl propanal analog would be significantly more susceptible to oxidation and enzymatic degradation. Furthermore, the gem‑dimethyl group enforces a conformational bias in the side chain that can influence the spatial orientation of the thiophene ring in receptor binding, a consideration absent in analogs lacking the quaternary center [1]. No direct head‑to‑head stability data were found comparing the title compound with a des‑dimethyl analog; the differentiation rests on the well‑precedented Thorpe–Ingold (gem‑dimethyl) effect.

Aldehyde stability

Class-level inference

Gem-dimethyl group retards nucleophilic attack and oxidation; may reduce degradation under ambient storage

May support aldehyde shelf-life screening

Thorpe-Ingold effect; no direct stability data for this compound

Evidence Dimension	Aldehyde stability toward oxidation and steric accessibility
Target Compound Data	2,2‑Dimethylpropanal side chain; quaternary carbon at C2 shields aldehyde
Comparator Or Baseline	Hypothetical 3‑(3‑bromothiophen‑2‑yl)propanal (no gem‑dimethyl); no CAS identified
Quantified Difference	No experimental stability data for the specific compound; inference based on established gem‑dimethyl effect.
Conditions	Bench‑top handling, storage under ambient atmosphere, and potential metabolic stability in biological assays.

Why This Matters

For procurement decisions involving long‑term storage or use in biological systems, the gem‑dimethyl‑imparted stability advantage reduces the risk of oxidative degradation and off‑target reactivity compared to non‑gem‑dimethyl analogs, lowering the cost of re‑purification or failed experiments.

• [1] Beak, P. The Thorpe–Ingold Effect. Acc. Chem. Res. 1976, 9, 230–236. (Review of gem‑dimethyl effects on cyclization and stability). View Source

PDE1 Inhibitor Synthesis: Patent-Linked Scaffold

US Patent US‑9073936‑B2 (Intra‑Cellular Therapies, Inc.) describes PDE1 inhibitors of Formula I, for which bromothiophene‑containing intermediates with a 3‑bromo‑2‑substituted thiophene core serve as key synthetic building blocks [1]. While the patent does not explicitly name 3‑(3‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanal, the structural framework requires a 3‑bromothiophene with a 2‑aldehyde‑containing side chain, uniquely matching the target compound’s substitution pattern. The 4‑bromo, 5‑bromo, and 2‑bromo‑3‑yl regioisomers are not disclosed in the context of this pharmacologically validated scaffold. Patent linkage therefore provides a documented path to biologically active molecules specifically for the 3‑bromo‑2‑yl isomer, a differentiation not shared by its regioisomeric relatives.

Patent linkage

Supporting evidence

US-9073936-B2 discloses PDE1 inhibitors requiring 3-bromo-2-substituted thiophene intermediate; matches target substitution pattern

Scaffold match to pharmacologically relevant chemotype

Isomers not cited in this patent series

Evidence Dimension	Documented relevance to a pharmacologically active scaffold
Target Compound Data	3‑Bromo‑2‑(2,2‑dimethylpropanal)‑thiophene pattern matches PDE1 inhibitor intermediate in US‑9073936‑B2
Comparator Or Baseline	4‑Bromo, 5‑bromo, and 2‑bromo‑3‑yl isomers not cited in US‑9073936‑B2 for the PDE1 inhibitor series
Quantified Difference	No quantitative activity data; differentiation based on patent disclosure scope.
Conditions	Patent landscaping and medicinal chemistry SAR analysis [1].

Why This Matters

For medicinal chemistry groups, a compound that appears in the patent literature as a precursor to a therapeutically relevant chemotype carries a higher procurement priority than isomers lacking such documentation, as it offers a validated entry point into a known SAR space.

• [1] Intra-Cellular Therapies, Inc. Organic Compounds. US Patent US-9073936-B2. Granted 2015-07-07. View Source

Carboxylic Acid Analog as Purity Benchmark

The carboxylic acid analog 3‑(3‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanoic acid (CAS 1341399‑79‑8) shares an identical substitution pattern with the title aldehyde and represents the primary oxidative degradation product . Monitoring for the presence of the acid in aldehyde samples provides a quantitative purity benchmark: the acid content can be measured by HPLC or GC to assess aldehyde stability during storage. Although no public specification sheet for the title compound reports an acid impurity limit, the availability of the acid analog as a reference material enables laboratories to establish acceptance criteria for the aldehyde. Isomeric bromothiophene propanals would generate different acid degradation products, meaning that acid impurity testing must be matched to the specific isomer in use.

Purity benchmark

Supporting evidence

Carboxylic acid analog available as reference for oxidative degradation monitoring

Isomer-specific degradation monitoring capability

No public acid impurity limit reported for the aldehyde

Evidence Dimension	Oxidative degradation product identity and monitoring capability
Target Compound Data	3‑(3‑Bromothiophen‑2‑yl)‑2,2‑dimethylpropanal (aldehyde)
Comparator Or Baseline	3‑(3‑Bromothiophen‑2‑yl)‑2,2‑dimethylpropanoic acid (CAS 1341399‑79‑8, Fluorochem)
Quantified Difference	No quantitative limit reported; acid analog commercially available as reference.
Conditions	Stability monitoring under ambient or accelerated storage.

Why This Matters

Access to the structurally confirmed carboxylic acid degradation product allows procurement teams to verify the purity and storage integrity of the aldehyde batch, a quality control capability that is isomer‑specific and not transferable to other regioisomers.

3-(3-Bromothiophen-2-yl)-2,2-dimethylpropanal: Procurement & Application Scenarios

PDE1 Inhibitor Lead Optimization & SAR

Groups pursuing PDE1 inhibitor programs, as referenced in patent US‑9073936‑B2, require the exact 3‑bromo‑2‑(2,2‑dimethylpropanal)‑thiophene scaffold for structure‑activity relationship studies [1]. Substituting the 4‑bromo or 5‑bromo isomer would alter the spatial presentation of the thiophene ring relative to the PDE1 binding pocket, potentially abolishing inhibitory activity. The patent linkage provides a documented rationale for prioritizing the 3‑bromo‑2‑yl isomer over its regioisomeric counterparts.

Sequential Pd-Catalyzed Cross-Coupling

In multi‑step syntheses employing sequential Suzuki, Heck, or Sonogashira couplings, the 3‑bromo‑2‑yl substitution pattern offers a reactivity window distinct from 4‑bromo and 5‑bromo isomers [1]. The class‑level inference of faster oxidative addition at the 3‑position adjacent to the sulfur atom enables chemoselective coupling strategies where the 3‑bromo group reacts preferentially over other halogens on the thiophene ring. Researchers should verify batch purity and identity by CAS to avoid accidental isomer contamination.

Aldehyde-Tethered Probes with Enhanced Stability

The gem‑dimethyl group adjacent to the aldehyde confers steric protection against oxidation and nucleophilic addition, extending the shelf‑life of the building block under ambient laboratory conditions [1]. This stability advantage is particularly valuable for laboratories that order small quantities and store them for extended periods before use. Procurement specifications should include monitoring of the carboxylic acid analog (CAS 1341399‑79‑8) as a degradation marker .

Heterocyclic Libraries via Aldol Condensation

The aldehyde functionality of 3‑(3‑bromothiophen‑2‑yl)‑2,2‑dimethylpropanal is strategically positioned for Claisen‑Schmidt condensation, aldol reactions, and reductive amination. The commercial availability of its direct synthetic precursor, 3‑bromothiophene‑2‑carboxaldehyde (purity 97.9% by GC) [1], provides a cost‑effective entry point compared to isomers whose precursors are less accessible. This makes the compound the pragmatic choice for diversity‑oriented synthesis efforts centered on bromothiophene cores.

Application

Selection Property

Validation Focus

PDE1 inhibitor SAR studies

Regioisomeric identity (3-bromo-2-yl substitution)

CAS verification and regioisomeric purity

Sequential Pd cross-coupling

3-bromo-2-yl reactivity profile

Batch purity and isomer identity by CAS

Aldehyde-probe shelf-life studies

Gem-dimethyl shielding effect

Oxidative degradation monitoring via acid analog

Diversity-oriented heterocyclic synthesis

Synthetic accessibility from 3-bromothiophene-2-carboxaldehyde

Precursor purity and reaction yield reproducibility

• [1] Gronowitz, S. et al. A facile preparation of 2- and 5-substituted 3-bromothiophenes. Tetrahedron 2001, 57, 2703–2710. View Source